Cas no 23761-27-5 (3-Chloro-3-phenylcyclobutane-1-carboxylic acid)

• Product Name: 3-Chloro-3-phenylcyclobutane-1-carboxylic acid
• CAS No: 23761-27-5
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• CID: 6213074
• PubChem ID: 118679144
• Update Time: 2025-06-10

3-Chloro-3-phenylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-8776820
• 3-Chloro-3-phenylcyclobutanecarboxylic acid
• AT35017
• starbld0044403
• SCHEMBL17459839
• 3-Chloro-3-phenylcyclobutane-1-carboxylic acid
• DTXSID801260174
• 23761-27-5

• Inchi： 1S/C11H11ClO2/c12-11(6-8(7-11)10(13)14)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,13,14)
• InChI Key： KPOOETPPUATYSZ-UHFFFAOYSA-N
• SMILES： ClC1(C2C=CC=CC=2)CC(C(=O)O)C1

Computed Properties

• Exact Mass: 210.0447573g/mol
• Monoisotopic Mass: 210.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-Chloro-3-phenylcyclobutane-1-carboxylic acid

Introduction to 3-Chloro-3-phenylcyclobutane-1-carboxylic acid (CAS No. 23761-27-5)

3-Chloro-3-phenylcyclobutane-1-carboxylic acid (CAS No. 23761-27-5) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its cyclobutane ring, a chlorine atom, and a phenyl group, which collectively contribute to its distinct chemical properties and potential biological activities.

The structure of 3-Chloro-3-phenylcyclobutane-1-carboxylic acid is of particular interest due to its potential as a scaffold for the development of novel therapeutic agents. The cyclobutane ring, being a four-membered ring, introduces significant ring strain, which can influence the compound's reactivity and conformational flexibility. The presence of the chlorine atom and the phenyl group further modulates its physical and chemical properties, making it a valuable starting point for synthetic modifications.

Recent studies have explored the biological activities of 3-Chloro-3-phenylcyclobutane-1-carboxylic acid and its derivatives. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain derivatives of this compound exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding highlights the compound's potential as a lead molecule for drug discovery in this area.

In addition to its enzymatic inhibition properties, 3-Chloro-3-phenylcyclobutane-1-carboxylic acid has also been investigated for its anti-inflammatory effects. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound and its analogs could effectively reduce inflammation in vitro and in animal models. The mechanism of action appears to involve the modulation of inflammatory cytokines and signaling pathways, suggesting its potential as a therapeutic agent for inflammatory disorders.

The synthetic accessibility of 3-Chloro-3-phenylcyclobutane-1-carboxylic acid is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to prepare this compound efficiently, including transition-metal-catalyzed reactions and organocatalytic methods. These synthetic strategies not only facilitate the production of the compound but also enable the introduction of functional groups that can enhance its biological activity or improve its pharmacokinetic properties.

In terms of safety and toxicity, preliminary studies have indicated that 3-Chloro-3-phenylcyclobutane-1-carboxylic acid exhibits low toxicity at therapeutic concentrations. However, further comprehensive toxicological evaluations are necessary to ensure its safety for clinical use. These assessments will include detailed analyses of acute and chronic toxicity, genotoxicity, and reproductive toxicity.

The future prospects for 3-Chloro-3-phenylcyclobutane-1-carboxylic acid are promising. Ongoing research aims to optimize its structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop prodrugs and drug delivery systems that can improve the bioavailability and target specificity of this compound.

In conclusion, 3-Chloro-3-phenylcyclobutane-1-carboxylic acid (CAS No. 23761-27-5) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structure, coupled with its potential biological activities, makes it an attractive candidate for further investigation and development as a therapeutic agent.